ethyl 5-{2-hydroxy-3-[(2-methylcyclohexyl)amino]propoxy}-1,2-dimethyl-1H-indole-3-carboxylate

• Molecular Formula: C23H34N2O4
• Molecular Weight: 402.5 g/mol
• IUPAC Name: ethyl 5-[2-hydroxy-3-[(2-methylcyclohexyl)amino]propoxy]-1,2-dimethylindole-3-carboxylate
• InChI: InChI=1S/C23H34N2O4/c1-5-28-23(27)22-16(3)25(4)21-11-10-18(12-19(21)22)29-14-17(26)13-24-20-9-7-6-8-15(20)2/h10-12,15,17,20,24,26H,5-9,13-14H2,1-4H3
• InChI Key: JASNWUQUBISMEN-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=C(N(C2=C1C=C(C=C2)OCC(CNC3CCCCC3C)O)C)C

Description

Ethyl 5-{2-hydroxy-3-[(2-methylcyclohexyl)amino]propoxy}-1,2-dimethyl-1H-indole-3-carboxylate is a complex organic compound that belongs to the indole derivative family. Indole derivatives are known for their significant biological activities and are widely used in pharmaceuticals and other scientific research fields .

Preparation Methods

The synthesis of indole derivatives, including ethyl 5-{2-hydroxy-3-[(2-methylcyclohexyl)amino]propoxy}-1,2-dimethyl-1H-indole-3-carboxylate, often involves multi-step reactions. One common method is the Fischer indole synthesis, which involves the reaction of phenylhydrazine with ketones or aldehydes under acidic conditions . Industrial production methods may involve the use of catalysts and optimized reaction conditions to increase yield and efficiency .

Chemical Reactions Analysis

Indole derivatives undergo various chemical reactions, including:

Oxidation: Indole derivatives can be oxidized to form oxindoles using oxidizing agents like potassium permanganate or hydrogen peroxide.

Reduction: Reduction reactions can convert indole derivatives to indolines using reducing agents such as lithium aluminum hydride.

Substitution: Electrophilic substitution reactions are common, where indole derivatives react with electrophiles to form substituted products.

Cycloaddition: Indole derivatives can participate in cycloaddition reactions to form complex heterocyclic structures.

Scientific Research Applications

Indole derivatives, including ethyl 5-{2-hydroxy-3-[(2-methylcyclohexyl)amino]propoxy}-1,2-dimethyl-1H-indole-3-carboxylate, have diverse applications in scientific research:

Chemistry: Used as building blocks in the synthesis of complex organic molecules.

Biology: Studied for their biological activities, including antiviral, anti-inflammatory, and anticancer properties.

Medicine: Potential therapeutic agents for various diseases due to their ability to interact with multiple biological targets.

Industry: Used in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of indole derivatives involves their interaction with various molecular targets and pathways. They can bind to receptors, enzymes, and other proteins, modulating their activity and leading to therapeutic effects . The specific pathways involved depend on the structure of the indole derivative and its target .

Comparison with Similar Compounds

Indole derivatives are unique due to their aromatic structure and diverse reactivity. Similar compounds include:

Tryptophan: An essential amino acid with an indole ring structure.

Serotonin: A neurotransmitter derived from tryptophan.

Indole-3-acetic acid: A plant hormone involved in growth and development.